2',6'-Dichloro-3,4'-bipyridine

• Molecular Formula: C10H6Cl2N2
• Molecular Weight: 225.07 g/mol
• IUPAC Name: 2,6-dichloro-4-pyridin-3-ylpyridine
• InChI: InChI=1S/C10H6Cl2N2/c11-9-4-8(5-10(12)14-9)7-2-1-3-13-6-7/h1-6H
• InChI Key: REFGEYDFGXECLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CC(=NC(=C2)Cl)Cl

Description

2',6'-Dichloro-3,4'-bipyridine is a useful research compound. Its molecular formula is C10H6Cl2N2 and its molecular weight is 225.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,6-dichloro-4-iodopyridine (500 mg, 1.77082 mmol), 3-pyridylboronic acid pinacol ester (487 mg, 1.3 equiv., 2.30207 mmol), PCy3 (112 mg, 0.22 equiv., 0.389581 mmol), and Pd2(dba)3 (84 mg, 0.050 equiv., 0.0885411 mmol) were mixed in acetonitrile (13 mL, 140 equiv., 247.915 mmol) and K3PO4 (1.27 M, 1.95 mL, 1.4 equiv., 2.47915 mmol), and the reaction was kept at 110° C. for 2 h. Brine and 10% citric acid was used to adjust the pH around 8. The mixture was extracted with EtOAc three times. After evaporation of the organic layers, the residue was purified via chromatography (0-70% EtOAc/Heptane) to yield 367 mg yellow powder 1H NMR (400 MHz, CDCl3) δ (delta) 8.86 (d, J=2.4 Hz, 1H), 8.74 (dd, J=4.8, 1.6 Hz, 1H), 7.92-7.86 (m, 1H), 7.47 (s, 2H), 7.45 (dd, J=7.9, 4.8 Hz, 1H). 13C NMR (101 MHz, CDCl3) δ (delta) 151.45, 151.24, 150.72, 148.02, 134.40, 131.63, 123.96, 120.75. LCMS: m/z 225 (M+H).